2-[(2Z)-2-[[5-[2-[5-[(Z)-[1-(dicyanomethylidene)-3-oxoinden-2-ylidene]methyl]-3-(2-ethylhexyl)thiophen-2-yl]-4,8-bis[5-(2-ethylhexyl)thiophen-2-yl]thieno[2,3-f][1]benzothiol-6-yl]-4-(2-ethylhexyl)thiophen-2-yl]methylidene]-3-oxoinden-1-ylidene]propanedinitrile

• Molecular Formula: C84H86N4O2S6
• Molecular Weight: 1376.0 g/mol
• IUPAC Name: 2-[(2Z)-2-[[5-[2-[5-[(Z)-[1-(dicyanomethylidene)-3-oxoinden-2-ylidene]methyl]-3-(2-ethylhexyl)thiophen-2-yl]-4,8-bis[5-(2-ethylhexyl)thiophen-2-yl]thieno[2,3-f][1]benzothiol-6-yl]-4-(2-ethylhexyl)thiophen-2-yl]methylidene]-3-oxoinden-1-ylidene]propanedinitrile
• InChI: InChI=1S/C84H86N4O2S6/c1-9-17-25-51(13-5)37-55-41-61(43-67-75(57(47-85)48-86)63-29-21-23-31-65(63)79(67)89)93-81(55)73-45-69-77(71-35-33-59(91-71)39-53(15-7)27-19-11-3)84-70(78(83(69)95-73)72-36-34-60(92-72)40-54(16-8)28-20-12-4)46-74(96-84)82-56(38-52(14-6)26-18-10-2)42-62(94-82)44-68-76(58(49-87)50-88)64-30-22-24-32-66(64)80(68)90/h21-24,29-36,41-46,51-54H,9-20,25-28,37-40H2,1-8H3/b67-43-,68-44-
• InChI Key: IQJSYDVWUYTILC-OJDRZGRSSA-N
• Isomeric SMILES: CCCCC(CC)CC1=CC=C(S1)C2=C3C=C(SC3=C(C4=C2SC(=C4)C5=C(C=C(S5)/C=C\6/C(=C(C#N)C#N)C7=CC=CC=C7C6=O)CC(CC)CCCC)C8=CC=C(S8)CC(CC)CCCC)C9=C(C=C(S9)/C=C\1/C(=C(C#N)C#N)C2=CC=CC=C2C1=O)CC(CC)CCCC
• Canonical SMILES: CCCCC(CC)CC1=CC=C(S1)C2=C3C=C(SC3=C(C4=C2SC(=C4)C5=C(C=C(S5)C=C6C(=C(C#N)C#N)C7=CC=CC=C7C6=O)CC(CC)CCCC)C8=CC=C(S8)CC(CC)CCCC)C9=C(C=C(S9)C=C1C(=C(C#N)C#N)C2=CC=CC=C2C1=O)CC(CC)CCCC

Description

2-[(2Z)-2-[[5-[2-[5-[(Z)-[1-(dicyanomethylidene)-3-oxoinden-2-ylidene]methyl]-3-(2-ethylhexyl)thiophen-2-yl]-4,8-bis[5-(2-ethylhexyl)thiophen-2-yl]thieno2,3-fbenzothiol-6-yl]-4-(2-ethylhexyl)thiophen-2-yl]methylidene]-3-oxoinden-1-ylidene]propanedinitrile is a complex organic compound with a unique structure that includes multiple thiophene and indene units

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2Z)-2-[[5-[2-[5-[(Z)-[1-(dicyanomethylidene)-3-oxoinden-2-ylidene]methyl]-3-(2-ethylhexyl)thiophen-2-yl]-4,8-bis[5-(2-ethylhexyl)thiophen-2-yl]thieno2,3-fbenzothiol-6-yl]-4-(2-ethylhexyl)thiophen-2-yl]methylidene]-3-oxoinden-1-ylidene]propanedinitrile typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions for larger batches, and ensuring consistent quality control. This often includes the use of automated reactors and continuous flow systems to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The thiophene units can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Various substituents can be introduced into the thiophene or indene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions. The conditions often involve controlled temperatures, inert atmospheres, and specific solvents to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce halogens or other functional groups into the molecule.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its electronic properties and potential use in organic semiconductors and conductive materials.

Biology

In biology, it may be explored for its interactions with biological molecules and potential use in biosensors or drug delivery systems.

Medicine

In medicine, research may focus on its potential therapeutic effects, mechanisms of action, and safety profiles.

Industry

In industry, this compound could be used in the development of advanced materials, such as organic photovoltaics, light-emitting diodes (LEDs), and other electronic devices.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include electron transfer processes, binding to active sites, and modulation of biological activities. Detailed studies are required to elucidate the exact mechanisms and pathways.

Comparison with Similar Compounds

Similar Compounds

tert-Butyl carbamate: Used in various organic synthesis reactions.

Interhalogen compounds: Known for their unique reactivity and applications in halogenation reactions.

Ethyl acetoacetate: Commonly used in organic synthesis and known for its keto-enol tautomerism.

Uniqueness

2-[(2Z)-2-[[5-[2-[5-[(Z)-[1-(dicyanomethylidene)-3-oxoinden-2-ylidene]methyl]-3-(2-ethylhexyl)thiophen-2-yl]-4,8-bis[5-(2-ethylhexyl)thiophen-2-yl]thieno2,3-fbenzothiol-6-yl]-4-(2-ethylhexyl)thiophen-2-yl]methylidene]-3-oxoinden-1-ylidene]propanedinitrile stands out due to its complex structure and potential applications in advanced materials and organic electronics. Its unique combination of thiophene and indene units provides distinct electronic properties that are not commonly found in simpler compounds.